molecular formula C16H10BrFN2OS B2743175 4-bromo-N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]benzamide CAS No. 313528-87-9

4-bromo-N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]benzamide

Cat. No. B2743175
CAS RN: 313528-87-9
M. Wt: 377.23
InChI Key: JFRIAZISIGOZSV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-bromo-N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]benzamide is a chemical compound that belongs to the class of thiazole derivatives. It has been extensively studied for its potential applications in the field of scientific research.

Scientific Research Applications

Synthesis and Characterization

The scientific research involving 4-bromo-N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]benzamide primarily focuses on the synthesis and potential applications of benzamide derivatives and related compounds. For instance, Achugatla, Ghashang, and Guhanathan (2017) reported the synthesis and characterization of new N-(3-(8-bromoimidazo[1, 2a]pyridin-2-yl)-4-fluorophenyl)benzamide derivatives, showcasing a methodology for creating compounds with potential biological activity Achugatla, Ghashang, & Guhanathan, 2017. Similarly, research by Hossaini, Heydari, Maghsoodlou, and Graiff (2017) on the synthesis of (4-oxothiazolidine-2-ylidene)benzamide derivatives via a one-pot, multicomponent method further demonstrates the chemical versatility and potential for creating novel compounds for various applications Hossaini, Heydari, Maghsoodlou, & Graiff, 2017.

Antimicrobial and Antifungal Activities

The antimicrobial and antifungal properties of benzamide derivatives and related thiazolyl compounds have been a significant area of research. Limban, Marutescu, and Chifiriuc (2011) explored the antipathogenic activity of new thiourea derivatives, including acylthioureas and benzamides, demonstrating significant effects especially against Pseudomonas aeruginosa and Staphylococcus aureus strains Limban, Marutescu, & Chifiriuc, 2011. Additionally, Saeed, Zaman, Jamil, and Mirza (2008) reported on the synthesis and antifungal activity of N-(4-phenyl-3-aroylthiazol-2(3H)-ylidene) substituted benzamides, which displayed low to moderate antifungal activity Saeed, Zaman, Jamil, & Mirza, 2008.

Potential in Antimalarial Therapy

Research by Banerjee, Kapoor, Surolia, and Surolia (2011) introduced bromo-benzothiophene carboxamide derivatives as potent inhibitors of Plasmodium falciparum and Plasmodium asexual blood-stages, suggesting their potential as novel antimalarials. These compounds specifically targeted the trophozoite stage of the intraerythrocytic cycle, indicating a promising avenue for developing effective antimalarial therapies Banerjee, Kapoor, Surolia, & Surolia, 2011.

properties

IUPAC Name

4-bromo-N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H10BrFN2OS/c17-12-5-1-11(2-6-12)15(21)20-16-19-14(9-22-16)10-3-7-13(18)8-4-10/h1-9H,(H,19,20,21)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JFRIAZISIGOZSV-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC=C1C2=CSC(=N2)NC(=O)C3=CC=C(C=C3)Br)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H10BrFN2OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

377.2 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-bromo-N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]benzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.